Cas no 94067-72-8 (Hexanediamide,2,2-diphenyl-)

• Product name: Hexanediamide,2,2-diphenyl-
• CAS No: 94067-72-8
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 815799
• PubChem ID: 324026

Hexanediamide,2,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Hexanediamide,2,2-diphenyl-
• 2,2-diphenylhexanediamide
• 94067-72-8
• SCHEMBL4138872
• NSC287531
• DTXSID60314716
• NSC-287531

• Inchi： InChI=1S/C18H20N2O2/c19-16(21)12-7-13-18(17(20)22,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H2,19,21)(H2,20,22)
• InChI Key： XXLXNSAOTDLVNF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CCCC(=O)N)(C2=CC=CC=C2)C(=O)N

Computed Properties

• Exact Mass: 296.152
• Monoisotopic Mass: 296.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.167
• Boiling Point: 616.6°Cat760mmHg
• Flash Point: 326.7°C
• Refractive Index: 1.588